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Compound of Interest

Compound Name: Carboquone

Cat. No.: B1668430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carboquone, an aziridinyl benzoquinone derivative, is a potent antineoplastic agent that has

been investigated for its cytotoxic effects against various cancer cell lines. As a bioreductive

alkylating agent, its mechanism of action is multifaceted, primarily involving the cross-linking of

DNA, generation of reactive oxygen species (ROS), and subsequent induction of apoptosis and

cell cycle arrest. This technical guide provides a comprehensive overview of the chemical

properties, structure, and biological activities of Carboquone, with a focus on the experimental

methodologies used to elucidate its mechanism of action.

Chemical Properties and Structure
Carboquone is a crystalline solid with the following chemical and physical properties:
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Property Value Reference

IUPAC Name

[2-[2,5-bis(aziridin-1-yl)-4-

methyl-3,6-dioxocyclohexa-

1,4-dien-1-yl]-2-methoxyethyl]

carbamate

[1]

Synonyms Carbazilquinone, Esquinon [1]

CAS Number 24279-91-2 [1]

Molecular Formula C₁₅H₁₉N₃O₅ [1]

Molecular Weight 321.33 g/mol [1]

Appearance Red to reddish-brown crystals [2]

Melting Point 202°C (decomposes) [2]

Solubility

Slightly soluble in chloroform,

acetone, and absolute alcohol.

Practically insoluble in water.

N/A

SMILES String
CC1=C(C(=O)C(=C(C1=O)N2

CC2)C(COC(=O)N)OC)N3CC3
[3]

Structural Elucidation
The chemical structure of Carboquone has been determined and can be visualized as a p-

benzoquinone core substituted with two aziridinyl groups, a methyl group, and a carbamoyloxy-

methoxyethyl side chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Carboquone: Chemical
Properties, Structure, and Mechanism of Action]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1668430#chemical-properties-and-
structure-of-carboquone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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